Cas no 2306248-39-3 (tert-butyl (3R,6S)-6-(aminomethyl)-2,2-difluoro-5-azaspiro[2.4]heptane-5-carboxylate)

Tert-butyl (3R,6S)-6-(aminomethyl)-2,2-difluoro-5-azaspiro[2.4]heptane-5-carboxylate is a chiral spirocyclic compound featuring a difluorinated azaspiro[2.4]heptane core. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The aminomethyl substituent at the 6-position provides a reactive handle for further functionalization, making it a versatile intermediate in medicinal chemistry and peptide synthesis. The stereochemistry (3R,6S) and rigid spirocyclic structure contribute to its potential as a scaffold for designing conformationally constrained bioactive molecules. The difluorination at the 2-position may influence electronic and metabolic properties, offering advantages in drug discovery applications. This compound is suited for use in asymmetric synthesis and the development of novel pharmacophores.

tert-butyl (3R,6S)-6-(aminomethyl)-2,2-difluoro-5-azaspiro[2.4]heptane-5-carboxylate structure

2306248-39-3 structure

Product Name:tert-butyl (3R,6S)-6-(aminomethyl)-2,2-difluoro-5-azaspiro[2.4]heptane-5-carboxylate

CAS No:2306248-39-3

MF:C₁₂H₂₀F₂N₂O₂

MW:262.296210289001

CID:5294516

Update Time:2026-03-10

tert-butyl (3R,6S)-6-(aminomethyl)-2,2-difluoro-5-azaspiro[2.4]heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- 5-Azaspiro[2.4]heptane-5-carboxylic acid, 6-(aminomethyl)-1,1-difluoro-, 1,1-dimethylethyl ester, (3R,6S)-
- tert-butyl (3R,6S)-6-(aminomethyl)-2,2-difluoro-5-azaspiro[2.4]heptane-5-carboxylate
- Inchi： 1S/C12H20F2N2O2/c1-10(2,3)18-9(17)16-7-11(4-8(16)5-15)6-12(11,13)14/h8H,4-7,15H2,1-3H3/t8-,11+/m0/s1
- InChI Key： VXEZHEVJVYBUOL-GZMMTYOYSA-N
- SMILES： C1(F)(F)[C@]2(C[C@@H](CN)N(C(OC(C)(C)C)=O)C2)C1

tert-butyl (3R,6S)-6-(aminomethyl)-2,2-difluoro-5-azaspiro[2.4]heptane-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1573265-100mg	Tert-butyl (3R,6S)-6-(aminomethyl)-1,1-difluoro-5-azaspiro[2.4]Heptane-5-carboxylate	2306248-39-3	98%	100mg	￥9980	2023-03-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1573265-250mg	Tert-butyl (3R,6S)-6-(aminomethyl)-1,1-difluoro-5-azaspiro[2.4]Heptane-5-carboxylate	2306248-39-3	98%	250mg	￥13820	2023-03-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1573265-500mg	Tert-butyl (3R,6S)-6-(aminomethyl)-1,1-difluoro-5-azaspiro[2.4]Heptane-5-carboxylate	2306248-39-3	98%	500mg	￥21497	2023-03-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1573265-1g	Tert-butyl (3R,6S)-6-(aminomethyl)-1,1-difluoro-5-azaspiro[2.4]Heptane-5-carboxylate	2306248-39-3	98%	1g	￥28807	2023-03-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ9790-100MG	tert-butyl (3R,6S)-6-(aminomethyl)-2,2-difluoro-5-azaspiro[2.4]heptane-5-carboxylate	2306248-39-3	95%	100MG	￥ 2,884.00	2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ9790-250MG	tert-butyl (3R,6S)-6-(aminomethyl)-2,2-difluoro-5-azaspiro[2.4]heptane-5-carboxylate	2306248-39-3	95%	250MG	￥ 4,613.00	2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ9790-500MG	tert-butyl (3R,6S)-6-(aminomethyl)-2,2-difluoro-5-azaspiro[2.4]heptane-5-carboxylate	2306248-39-3	95%	500MG	￥ 7,682.00	2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ9790-1G	tert-butyl (3R,6S)-6-(aminomethyl)-2,2-difluoro-5-azaspiro[2.4]heptane-5-carboxylate	2306248-39-3	95%	1g	￥ 11,523.00	2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ9790-5G	tert-butyl (3R,6S)-6-(aminomethyl)-2,2-difluoro-5-azaspiro[2.4]heptane-5-carboxylate	2306248-39-3	95%	5g	￥ 34,570.00	2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ9790-100mg	tert-butyl (3R,6S)-6-(aminomethyl)-2,2-difluoro-5-azaspiro[2.4]heptane-5-carboxylate	2306248-39-3	95%	100mg	￥2883.0	2024-04-22